Cas no 23308-82-9 (1-(3-Methoxyphenyl)ethanol)

• Product Name: 1-(3-Methoxyphenyl)ethanol
• CAS No: 23308-82-9
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD00021866
• CID: 269081
• PubChem ID: 90902
• Update Time: 2025-05-23

1-(3-Methoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxyphenyl)ethanol
• 3-methoxy-2-methylBenzenemethanol
• Benzenemethanol,3-methoxy-a-methyl-
• (1S)-1-(3-methoxyphenyl)ethan-1-ol
• (S)-(-)-1-(3-methoxyphenyl)-1-ethanol
• (S)-1-(3-methoxyphenyl)ethan-1-ol
• (S)-C9H12O2
• 1-(3-Methoxyphenyl)Ethan-1-Ol
• 1-(3-Methoxyphenyl)-ethanol
• 3-METHOXY-ALPHA-METHYLBENZYL ALCOHOL
• m-Methoxyphenylethanol
• NSC 143364
• alpha-(3-Methoxyphenyl)ethanol
• alpha-(m-Methoxyphenyl)ethanol
• NSC143364
• 3-Methoxy-alpha-methylbenzyl alcohol, (+/-)-
• 1-(3-Methoxy-phenyl)ethanol
• ZUBPFBWAXNCEOG-UHFFFAOYSA-N
• 1-(3'-methoxyphenyl)-ethan-1-ol
• SBB079068
• 1536AB
• TRA0053460
• SCHEMBL43735
• UNII-9EQ14QXI2P
• (+/-)-3-methoxy-alpha-methylbenzyl alcohol
• NS00052179
• SB45838
• CHEMBL4587689
• Z228586154
• FT-0717349
• Benzenemethanol, 3-methoxy-alpha-methyl-
• 3-METHOXY-.ALPHA.-METHYLBENZYL ALCOHOL
• (+/-)-1-(3-METHOXYPHENYL)ETHANOL
• AMY20027
• FT-0687849
• BENZENEMETHANOL, 3-METHOXY-.ALPHA.-METHYL-
• MFCD00021866
• EN300-94941
• .ALPHA.-(M-METHOXYPHENYL)ETHANOL
• .ALPHA.-(3-METHOXYPHENYL)ETHANOL
• AC-7200
• SY005067
• 23308-82-9
• 1-(3-Methoxy-phenyl)-ethanol
• RIVASTIGMINE HYDROGEN TARTRATE IMPURITY G [EP IMPURITY]
• 3-METHOXY-.ALPHA.-METHYLBENZYL ALCOHOL, (+/-)-
• DTXSID901025820
• NSC-143364
• EINECS 245-575-0
• AKOS000124778
• AKOS016042083
• 1-(3'-METHOXYPHENYL)ETHANOL
• SB45499
• 1-(1-HYDROXYETHYL)-3-METHOXYBENZENE
• CS-0045415
• A878281
• (alphaR)-3-Methoxy-alpha-methylbenzenemethanol
• 9EQ14QXI2P
• AS-31322
• Q27272454

• MDL： MFCD00021866
• Inchi： 1S/C9H12O2/c1-7(10)8-4-3-5-9(6-8)11-2/h3-7,10H,1-2H3
• InChI Key： ZUBPFBWAXNCEOG-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.053±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 133 ºC (14.5 Torr)
• Flash Point: 103.7±16.9 ºC,
• Refractive Index: 1.5325 (estimate)
• Solubility: Slightly soluble (11 g/l) (25 º C),
• PSA: 29.46000
• LogP: 1.74850

1-(3-Methoxyphenyl)ethanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-(3-Methoxyphenyl)ethanol

Professional Introduction to 1-(3-Methoxyphenyl)ethanol (CAS No. 23308-82-9)

1-(3-Methoxyphenyl)ethanol, chemically designated as 1-(3-methoxyphenyl)ethanol, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. With a CAS number of 23308-82-9, this molecule has garnered attention due to its versatile applications and structural properties. This introduction delves into the compound's chemical characteristics, synthetic pathways, and its emerging role in modern medicinal chemistry.

The molecular structure of 1-(3-methoxyphenyl)ethanol consists of a phenyl ring substituted with a methoxy group at the 3-position and an ethanol moiety attached to the 1-position. This unique arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both hydroxyl and aromatic functional groups allows for diverse chemical modifications, facilitating its use in various synthetic protocols.

In recent years, 1-(3-methoxyphenyl)ethanol has been increasingly utilized in the development of pharmacologically active agents. Its aromatic core serves as a scaffold for designing molecules with potential therapeutic effects. For instance, derivatives of this compound have been explored in the context of central nervous system (CNS) disorders, where the methoxy group enhances lipophilicity and improves blood-brain barrier penetration. Preliminary studies suggest that certain analogs may exhibit neuroprotective or anti-inflammatory properties, although further research is warranted to fully elucidate their mechanisms of action.

The synthesis of 1-(3-methoxyphenyl)ethanol can be achieved through several routes, each offering distinct advantages depending on the desired scale and purity. One common method involves the reduction of 3-methoxybenzaldehyde using a suitable reducing agent such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄). This approach is favored for its high yield and operational simplicity, making it suitable for industrial-scale production. Alternatively, nucleophilic substitution reactions on halogenated precursors can also provide access to the compound, though these methods may require additional purification steps to remove byproducts.

From a computational chemistry perspective, the molecular dynamics and electronic properties of 1-(3-methoxyphenyl)ethanol have been extensively studied using advanced modeling techniques. Density functional theory (DFT) calculations have revealed that the methoxy group exerts a significant electron-donating effect, influencing the reactivity of the aromatic ring. This insight has guided the design of more efficient synthetic routes and has helped predict the behavior of derivatives in biological systems. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to optimize molecules before experimental validation.

The role of 1-(3-methoxyphenyl)ethanol in medicinal chemistry extends beyond simple intermediates; it serves as a building block for more complex pharmacophores. For example, its structural motif has been incorporated into kinase inhibitors, where the phenolic hydroxyl group can participate in hydrogen bonding interactions with biological targets. Recent patents highlight its use in designing small molecules that modulate protein-protein interactions, underscoring its versatility in drug development. As research progresses, it is likely that new applications for this compound will continue to emerge.

In conclusion, 1-(3-methoxyphenyl)ethanol (CAS No. 23308-82-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features enable diverse synthetic modifications, while its biological relevance makes it a valuable tool in medicinal chemistry research. As our understanding of its properties grows, so too will its utility in developing novel therapeutic agents. The continued exploration of this molecule promises to yield exciting advancements in drug discovery and synthetic organic chemistry.